Cas no 1273744-84-5 (4-(3-bromophenyl)sulfanylbenzonitrile)

• Product Name: 4-(3-bromophenyl)sulfanylbenzonitrile
• CAS No: 1273744-84-5
• MF: C₁₃H₈BrNS
• MW: 290.178320884705
• CID: 6243804
• PubChem ID: 55209820
• Update Time: 2024-01-13

4-(3-bromophenyl)sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)sulfanylbenzonitrile
• AKOS006225282
• 4-[(3-bromophenyl)sulfanyl]benzonitrile
• 1273744-84-5
• EN300-10356025
• Z1020820456

• Inchi： 1S/C13H8BrNS/c14-11-2-1-3-13(8-11)16-12-6-4-10(9-15)5-7-12/h1-8H
• InChI Key： CHQJRHLVHDIDOS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 288.95608g/mol
• Monoisotopic Mass: 288.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.1Ų